Cas no 6748-68-1 (8-Acetyl-7-hydroxycoumarin)

8-Acetyl-7-hydroxycoumarin Properties

Names and Identifiers

• 8-Acetyl-7-hydroxycoumarin
• 8-acetyl-7-hydroxychromen-2-one
• ACETYL-7-HYDROXYCOUMARIN, 8-(RG)
• ACETYL-7-HYDROXYCOUMARIN, 8-(RG) PrintBack
• 7-hydroxy-8-acetyl coumarin
• 8-acetyl-7-hydroxy-2H-1-benzopyran-2-one
• 8-acetyl-7-hydroxy-2H-chromen-2-one
• 8-acetylumbelliferone
• FO 61
• SCHEMBL4639845
• CHEMBL446518
• QD6QWL7EQR
• 8-Acetyl-7-hydroxy-2H-1-benzopyran-2-one
• Coumarin, 8-acetyl-7-hydroxy-
• 7-hydroxy-8-acetylcoumarin
• AN-829/13872055
• BDBM50332038
• PD158651
• Umbelliferone, 8-acetyl-
• 8-Acetyl-7-hydroxycoumarin, 97%
• AKOS022647720
• 2H-1-Benzopyran-2-one, 8-acetyl-7-hydroxy-
• 6748-68-1
• DTXSID40419935
• HY-138145
• TS-09781
• CS-0145496
• G78147
• XWYMACPLPPQCHC-UHFFFAOYSA-N
• MFCD00270162
• +Expand

• MDL： MFCD00270162
• InChIKey： XWYMACPLPPQCHC-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H8O4/c1-6(12)10-8(13)4-2-7-3-5-9(14)15-11(7)10/h2-5,13H,1H3
• SMILES： CC(=O)C1=C(C=CC2=C1OC(=O)C=C2)O

Computed Properties

• Exact Mass: 204.04200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 204.042
• Heavy Atom Count: 15
• Complexity: 321
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Tautomer Count: 13
• Surface Charge: 0
• Topological Polar Surface Area: 63.6A^2

Experimental Properties

• LogP: 1.70120
• PSA: 67.51000
• Refractive Index: 1.62
• Boiling Point: Not available
• Melting Point: 167-171 °C (lit.)
• Vapor Pressure: Not available
• Flash Point: Not available
• Solubility: Slightly soluble (1.5 g/l) (25 º C),
• Density: 1.388±0.06 g/cm3 (20 ºC 760 Torr),

8-Acetyl-7-hydroxycoumarin Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Instruction： S26; S36
• Risk Phrases：R36
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Storage Condition：2-8°C
• Risk Phrases： 36
• Signal Word：Warning

8-Acetyl-7-hydroxycoumarin Customs Data

• HS CODE：2932209090
• Customs Data：

  China Customs Code:

  2932209090

  Overview:

  2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%